Cas no 2228642-49-5 (3-amino-1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-one)

• Product Name: 3-amino-1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-one
• CAS No: 2228642-49-5
• MF: C₉H₉ClN₄O
• MW: 224.646960020065
• CID: 6019435
• PubChem ID: 165691120
• Update Time: 2025-06-10

3-amino-1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-one
• 2228642-49-5
• EN300-1992768
• 3-amino-1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-one

• Inchi： 1S/C9H9ClN4O/c10-8-7-5(6(15)1-2-11)3-12-9(7)14-4-13-8/h3-4H,1-2,11H2,(H,12,13,14)
• InChI Key： MODGKIVQCMUIKD-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C(CCN)=O

Computed Properties

• Exact Mass: 224.0464886g/mol
• Monoisotopic Mass: 224.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-amino-1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-1-one

Recent Advances in the Study of 3-amino-1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-one (CAS: 2228642-49-5)

The compound 3-amino-1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-one (CAS: 2228642-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolo[2,3-d]pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research involving this compound is its role as a selective inhibitor of specific protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. The structural features of 3-amino-1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-one, including the chloro-substituted pyrrolopyrimidine core and the amino-propanone side chain, contribute to its ability to bind selectively to kinase targets. Recent in vitro studies have demonstrated its potent inhibitory activity against several kinases, with IC50 values in the nanomolar range, highlighting its potential as a lead compound for further development.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential in modulating other biological pathways. For instance, recent findings suggest that it may interact with certain metabolic enzymes, opening up new avenues for its application in metabolic disorders. The versatility of this molecule underscores its importance in drug discovery, and ongoing research aims to explore its full therapeutic potential.

The synthetic chemistry of 3-amino-1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-one has also been a focal point of recent studies. Researchers have developed more efficient and scalable synthetic routes to produce this compound, addressing challenges related to yield and purity. Advances in catalytic methods and green chemistry have further enhanced the feasibility of large-scale production, making it more accessible for further pharmacological evaluation.

Preclinical studies have provided encouraging results regarding the compound's safety and efficacy. In animal models, it has shown favorable pharmacokinetic profiles, including good oral bioavailability and tissue penetration. Moreover, toxicity studies have indicated a manageable safety profile, supporting its progression to further stages of drug development. These findings position 3-amino-1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-one as a promising candidate for clinical translation.

Looking ahead, the research community is keenly interested in advancing this compound into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to expedite its development. Future studies will focus on optimizing its formulation, conducting comprehensive toxicology assessments, and identifying potential combination therapies to enhance its therapeutic efficacy.

In conclusion, 3-amino-1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-1-one (CAS: 2228642-49-5) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features, coupled with its promising biological activity, make it a valuable compound for further investigation. As research progresses, this molecule has the potential to contribute to the development of novel therapeutics for a range of diseases, particularly in oncology and metabolic disorders.